Cas no 71501-27-4 (Benzene,1-chloro-2-[(2-chloroethyl)thio]-)

• Product Name: Benzene,1-chloro-2-[(2-chloroethyl)thio]-
• CAS No: 71501-27-4
• MF: C₈H₈Cl₂S
• MW: 207.120119094849
• CID: 571220
• PubChem ID: 99238
• Update Time: 2025-04-19

Benzene,1-chloro-2-[(2-chloroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-[(2-chloroethyl)thio]-
• 1-chloro-2-(2-chloroethylsulfanyl)benzene
• 1-chloro-2-[(2-chloroethyl)thio]benzene
• 1-Chloro-2-((2-chloroethyl)thio)benzene
• AC1L40R8
• AG-G-80233
• CTK5D4400
• EINECS 275-556-2
• NSC202722
• UNII-44W89E4LBZ
• NSC 202722
• NS00037226
• 44W89E4LBZ
• 71501-27-4
• AKOS009114946
• NSC-202722
• BENZENE, 1-CHLORO-2-((2-CHLOROETHYL)THIO)-
• DTXSID40221732

• Inchi： 1S/C8H8Cl2S/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6H2
• InChI Key： HYBSVQIBUYRISZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SCCCl

Computed Properties

• Exact Mass: 205.97254
• Monoisotopic Mass: 205.9723768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 267.8°C at 760 mmHg
• Flash Point: 113.4°C
• Refractive Index: 1.587
• PSA: 0
• LogP: 3.67090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers